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Compound of Interest

Compound Name: Tetracosyl acrylate

Cat. No.: B3053072

Disclaimer: Publicly available data on the specific environmental impact of Tetracosyl acrylate
is limited. The following guide synthesizes the available information, primarily from safety data
sheets of commercial products containing this substance, and outlines standard testing
methodologies for a comprehensive environmental assessment. The ecotoxicity data presented
is for a product formulation and may be derived from structurally similar compounds.

Ecotoxicity Profile

Tetracosyl acrylate is classified as toxic to aquatic life with long-lasting effects (H411),
carrying the "Aquatic Chronic 2" designation.[1][2] This classification indicates that the
substance may cause adverse effects in aquatic environments over extended periods. The
European Chemicals Agency (ECHA) also lists it as HP14 Ecotoxic, signifying that it "presents
or may present immediate or delayed risks for one or more sectors of the environment"[3].

Aquatic Toxicity Data

The available quantitative data on the aquatic toxicity of a product containing Tetracosyl
acrylate is summarized below.
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Test
] Endpoint Duration Result Guideline Source
Organism
Brachydanio
) OECD 203
rerio LL50 96 hours > 100 mg/L ) [1]
i (static)
(Zebrafish)
Daphnia
OECD 202,
magna EL50 48 hours > 100 mg/L . [1]
Part 1 (static)
(Water flea)
Daphnia
OECD 211
magna NOEC 21 days 0.25 pg/L o [2]
(semistatic)
(Water flea)

LL50: Lethal Loading rate for 50% of the test population. EL50: Effect Loading rate for 50% of
the test population. NOEC: No Observed Effect Concentration.

Biodegradability

Specific studies on the biodegradability of Tetracosyl acrylate were not identified in the public
domain. However, the standard method for assessing ready biodegradability is outlined in the
OECD 301 guideline. This test exposes the substance to microorganisms from sources like
activated sludge over 28 days and measures its mineralization, typically by tracking oxygen
consumption or carbon dioxide production. A substance is considered readily biodegradable if it
reaches a certain percentage of degradation within a 10-day window during the 28-day test.

Experimental Protocols

The following are detailed methodologies for the key ecotoxicity tests cited for products
containing Tetracosyl acrylate.

Acute Toxicity to Fish (OECD Guideline 203)

This test evaluates the acute toxicity of a substance to fish.

o Test Organism: A suitable fish species, such as Brachydanio rerio (Zebrafish), is selected.
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Exposure Conditions: Fish are exposed to the test substance in a geometric series of
concentrations for a 96-hour period. The exposure can be static (water is not changed),
semi-static (water is renewed at regular intervals), or flow-through (water is continuously
renewed).

Observations: Mortalities and any sublethal effects (e.g., changes in behavior, appearance)
are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50 (Lethal Concentration 50), which is the
concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.

Workflow for OECD Guideline 203

Acute Immobilisation Test for Aquatic Invertebrates
(OECD Guideline 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates, such as Daphnia

magna.

Test Organism: Young, healthy daphnids (less than 24 hours old) are used.

Exposure Conditions: The daphnids are exposed to a range of concentrations of the test
substance for 48 hours under static conditions.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation of
the test vessel.

Endpoint: The EC50 (Effect Concentration 50) is determined, which is the concentration that
causes immobilization in 50% of the daphnids.

Workflow for OECD Guideline 202

Chronic Toxicity to Aquatic Invertebrates (OECD
Guideline 211)

This test evaluates the chronic effects of a substance on the reproduction of Daphnia magna.
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o Test Organism: Young female daphnids are exposed to the test substance.

o Exposure Conditions: The exposure is typically carried out over 21 days under semi-static
conditions, where the test medium is renewed regularly to maintain the test concentrations
and water quality.

e Observations: The survival of the parent daphnids and the number of offspring produced are
monitored throughout the test.

e Endpoint: The primary endpoint is the No Observed Effect Concentration (NOEC), which is
the highest test concentration at which no statistically significant adverse effect on
reproduction or parental survival is observed compared to the control. The Lowest Observed
Effect Concentration (LOEC) is also determined.

Workflow for OECD Guideline 211

Environmental Fate and Transport

Information regarding the environmental fate and transport of Tetracosyl acrylate, such as its
potential for bioaccumulation, adsorption to soil, or atmospheric persistence, is not readily
available. A comprehensive environmental risk assessment would require further studies to
determine these parameters.

Signaling Pathways

There is no publicly available information describing the specific signaling pathways in
organisms that are affected by Tetracosyl acrylate. Toxicological studies would be required to
elucidate the mechanisms of its ecotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Impact of Tetracosyl Acrylate: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053072#environmental-impact-of-tetracosyl-
acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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